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Compound of Interest

Compound Name:
Diphenylmethylene-Glycine benzyl

ester

Cat. No.: B145750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenylmethylene-glycine benzyl ester is a common intermediate in the synthesis of

glycine derivatives and peptides. The diphenylmethylene (benzhydryl) group protects the amine

functionality, while the benzyl group protects the carboxylic acid. The removal of these

protecting groups is a critical step to liberate the free amino acid, glycine. This document

provides detailed experimental procedures for the simultaneous deprotection of both the N-

diphenylmethylene and O-benzyl groups via catalytic hydrogenation.

Reaction Overview
The deprotection proceeds via catalytic hydrogenation, a widely used and efficient method for

the cleavage of both N-benzhydryl and O-benzyl protecting groups. This one-pot reaction offers

a clean and high-yielding route to the desired unprotected glycine.

Reaction Scheme:
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Parameter Value/Condition Notes

Substrate
Diphenylmethylene-Glycine

Benzyl Ester
-

Catalyst
10% Palladium on Carbon

(Pd/C)
10 mol%

Hydrogen Source Hydrogen Gas (H2)
1 atm (balloon) or higher

pressure

Solvent
Methanol (MeOH) or Ethanol

(EtOH)
Anhydrous

Temperature Room Temperature (20-25 °C) -

Reaction Time 2-12 hours Monitor by TLC

Typical Yield >90% -

Experimental Protocols
Protocol 1: Atmospheric Hydrogenation
This protocol describes the deprotection of Diphenylmethylene-Glycine benzyl ester using a

hydrogen balloon at atmospheric pressure.

Materials:

Diphenylmethylene-Glycine benzyl ester

10% Palladium on Carbon (Pd/C)

Anhydrous Methanol (MeOH) or Ethanol (EtOH)

Round-bottom flask

Magnetic stirrer and stir bar

Hydrogen balloon
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Vacuum line

Celite®

Procedure:

Reaction Setup: In a round-bottom flask, dissolve Diphenylmethylene-Glycine benzyl
ester (1.0 eq) in anhydrous methanol or ethanol (0.1 M concentration).

Catalyst Addition: Carefully add 10% Pd/C (10 mol%) to the solution under an inert

atmosphere (e.g., nitrogen or argon).

Hydrogenation: Securely attach a hydrogen-filled balloon to the flask.

Inerting: Evacuate the flask under vacuum and backfill with hydrogen from the balloon.

Repeat this process three times to ensure an inert atmosphere.[1]

Reaction: Stir the reaction mixture vigorously at room temperature.

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The

reaction is typically complete within 2-12 hours.

Workup: Upon completion, carefully filter the reaction mixture through a pad of Celite® to

remove the Pd/C catalyst. Wash the Celite® pad with the reaction solvent.

Isolation: Concentrate the filtrate under reduced pressure to yield glycine. Further purification

can be performed by recrystallization if necessary.

Protocol 2: Transfer Hydrogenation
This protocol offers an alternative to using hydrogen gas, employing a hydrogen donor for the

reduction.

Materials:

Diphenylmethylene-Glycine benzyl ester

10% Palladium on Carbon (Pd/C)
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Anhydrous Methanol (MeOH) or Ethanol (EtOH)

Formic acid or Ammonium formate

Round-bottom flask with a reflux condenser

Magnetic stirrer and stir bar

Procedure:

Reaction Setup: In a round-bottom flask, dissolve Diphenylmethylene-Glycine benzyl
ester (1.0 eq) in anhydrous methanol or ethanol.

Catalyst and Hydrogen Donor Addition: Add 10% Pd/C (10 mol%) and the hydrogen donor

(e.g., formic acid or ammonium formate, 5-10 eq) to the solution.

Reaction: Stir the mixture at room temperature or gently heat to 40-50 °C if the reaction is

sluggish.

Monitoring: Monitor the reaction progress by TLC.

Workup and Isolation: Follow steps 7 and 8 from Protocol 1.
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Reaction Setup

Hydrogenation Workup & Isolation

Diphenylmethylene-Glycine
benzyl ester

Introduce H2 Source
(H2 gas or transfer agent)Methanol or Ethanol

10% Pd/C

Vigorous Stirring
at Room Temperature Monitor by TLC Filter through Celite®

Reaction Complete
Concentrate Filtrate Glycine

Click to download full resolution via product page

Caption: Experimental workflow for the deprotection of Diphenylmethylene-Glycine benzyl
ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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